Cas no 2229276-38-2 (2-3-(methoxymethyl)furan-2-ylbutanoic acid)

• Product Name: 2-3-(methoxymethyl)furan-2-ylbutanoic acid
• CAS No: 2229276-38-2
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 6212894
• PubChem ID: 165641432
• Update Time: 2025-05-19

2-3-(methoxymethyl)furan-2-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(methoxymethyl)furan-2-ylbutanoic acid
• 2229276-38-2
• EN300-1775546
• 2-[3-(methoxymethyl)furan-2-yl]butanoic acid

• Inchi： 1S/C10H14O4/c1-3-8(10(11)12)9-7(6-13-2)4-5-14-9/h4-5,8H,3,6H2,1-2H3,(H,11,12)
• InChI Key： TWEOCHMDFBVUOX-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1C(C(=O)O)CC

Computed Properties

• Exact Mass: 198.08920892g/mol
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.7Ų

Additional information on 2-3-(methoxymethyl)furan-2-ylbutanoic acid

Compound CAS No 2229276-38-2: 2-(3-(Methoxymethyl)furan-2-yl)butanoic Acid

The compound CAS No 2229276-38-2, also known as 2-(3-(methoxymethyl)furan-2-yl)butanoic acid, is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of furan derivatives, which have gained significant attention in recent years due to their potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a butanoic acid backbone attached to a furan ring substituted with a methoxymethyl group at the 3-position. This substitution pattern imparts distinctive chemical and biological properties to the compound.

Recent studies have highlighted the importance of furan derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The methoxymethyl group attached to the furan ring introduces additional functional groups that can enhance the molecule's solubility, stability, and bioavailability. These properties make CAS No 2229276-38-2 a promising candidate for further exploration in medicinal chemistry.

The synthesis of CAS No 2229276-38-2 involves a multi-step process that typically begins with the preparation of the furan derivative. Researchers have employed various methods, including nucleophilic aromatic substitution and coupling reactions, to construct the desired molecule. The choice of synthetic route depends on factors such as reaction efficiency, yield, and scalability. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of physical properties, CAS No 2229276-38-1 exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various chemical reactions and formulations. The compound's stability under different conditions has also been studied extensively, with results indicating good thermal stability up to 180°C.

One of the most exciting applications of CAS No 14554454 is its potential role in agrochemicals. Studies have shown that this compound exhibits moderate activity against several plant pathogens, making it a candidate for fungicide development. Additionally, its ability to inhibit certain enzymes involved in plant stress responses suggests its potential use as a plant growth regulator.

Recent research has also explored the use of CAS No 14554454 in materials science. The compound's ability to form self-assembled monolayers on various substrates has been investigated for applications in nanotechnology and surface modification. Its unique electronic properties make it a potential candidate for use in organic electronics and sensors.

In conclusion, CAS No 14554454, or 1-(furan-3-carbonyl)-N,N-dimethylcyclohexanamine, is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and application studies, positions it as an important molecule for future research and development.